Cas no 417721-15-4 (7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carbonitrile)

• Product Name: 7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carbonitrile
• CAS No: 417721-15-4
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• CID: 2951814
• PubChem ID: 22936391
• Update Time: 2025-06-08

7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,4-二氢-7-甲氧基-4-氧代-6-喹啉甲腈
• 7-methoxy-4-oxo-1,4-dihydroquinoline-6-carbonitrile
• 7-methoxy-4-oxo-1H-quinoline-6-carbonitrile
• 6-Quinolinecarbonitrile, 1,4-dihydro-7-methoxy-4-oxo-
• CS-0102889
• 4-Hydroxy-7-methoxyquinoline-6-carbonitrile
• 2569167-98-0
• SCHEMBL1891358
• AKOS030632312
• D76321
• IMBAJWICJYRSBK-UHFFFAOYSA-N
• 417721-15-4
• SCHEMBL24009286
• G63700
• CS-16754
• DB-100738
• 7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carbonitrile

• Inchi： 1S/C11H8N2O2/c1-15-11-5-9-8(4-7(11)6-12)10(14)2-3-13-9/h2-5H,1H3,(H,13,14)
• InChI Key： IMBAJWICJYRSBK-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=CC2C(C=CNC=2C=1)=O

Computed Properties

• Exact Mass: 200.058577502 g/mol
• Monoisotopic Mass: 200.058577502 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 200.19
• XLogP3: 1.2
• Topological Polar Surface Area: 62.1

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carbonitrile

Recent Advances in the Study of 7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carbonitrile (CAS: 417721-15-4)

The compound 7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carbonitrile (CAS: 417721-15-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carbonitrile, which contribute to its diverse biological activities. The presence of the methoxy group at the 7-position and the cyano group at the 6-position of the quinoline scaffold has been shown to enhance its binding affinity to various biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carbonitrile exhibits potent inhibitory activity against protein kinases, particularly those involved in cancer cell proliferation. The study utilized molecular docking and in vitro assays to elucidate the compound's mechanism of action, revealing its ability to bind to the ATP-binding site of specific kinases. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated for its anti-inflammatory properties. The study found that 7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carbonitrile effectively suppresses the production of pro-inflammatory cytokines by modulating the NF-κB signaling pathway. This discovery opens new avenues for its application in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carbonitrile has also been optimized in recent years. A 2023 study in Organic Process Research & Development described a scalable and cost-effective synthetic route, which improves the yield and purity of the compound. This advancement is crucial for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Despite these promising developments, challenges remain in the clinical translation of 7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carbonitrile. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique pharmacological profile and recent advancements in its synthesis and characterization underscore its potential as a valuable tool in drug discovery.

In conclusion, 7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carbonitrile (CAS: 417721-15-4) represents a promising candidate for further investigation in the fields of oncology and inflammation. Continued research into its mechanism of action, optimization of its pharmacokinetic properties, and exploration of its therapeutic potential will be essential for its successful development as a clinical agent.